Cas no 904266-67-7 (2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide
• CAS No: 904266-67-7
• MF: C₂₅H₂₃N₃O₄
• MW: 429.467826128006
• CID: 5494004
• Update Time: 2025-06-10

2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Indolizinecarboxamide, 2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)-
• 2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C25H23N3O4/c1-15-7-9-16(10-8-15)24(29)23-22(26)21(19-6-4-5-13-28(19)23)25(30)27-18-14-17(31-2)11-12-20(18)32-3/h4-14H,26H2,1-3H3,(H,27,30)
• InChI Key： PBRJEZYXFNESIZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(OC)=CC=C2OC)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(C)C=C2)=C1N

Additional information on 2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide

Recent Advances in the Study of 2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide (CAS: 904266-67-7)

The compound 2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide (CAS: 904266-67-7) has recently emerged as a promising candidate in chemical biology and medicinal chemistry research. This indolizine derivative has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various disease models.

Structural analysis reveals that this compound combines an indolizine core with multiple functional groups that contribute to its biological activity. The 2-amino substitution and the carboxamide moiety at position 1 are particularly noteworthy, as they appear to play crucial roles in target binding and selectivity. The 4-methylbenzoyl group at position 3 and the 2,5-dimethoxyphenyl substituent on the carboxamide nitrogen further enhance the compound's pharmacological profile.

Recent pharmacological investigations have demonstrated that 904266-67-7 exhibits potent inhibitory activity against several kinase targets implicated in cancer progression. In vitro studies using enzyme assays have shown IC50 values in the low micromolar to nanomolar range against specific receptor tyrosine kinases. Particularly promising results have been observed in cellular assays, where the compound demonstrated selective cytotoxicity against certain cancer cell lines while showing minimal effects on normal cells.

Structure-activity relationship (SAR) studies have been conducted to optimize the compound's properties. Modifications to the methoxy groups on the phenyl ring and variations of the 4-methylbenzoyl moiety have yielded derivatives with improved potency and pharmacokinetic profiles. These efforts have led to the identification of several analogs with enhanced aqueous solubility and metabolic stability, addressing some of the initial limitations observed with the parent compound.

Recent in vivo studies in rodent models have provided encouraging preliminary results. The compound has shown acceptable pharmacokinetic parameters, including reasonable oral bioavailability and half-life. In xenograft models of specific cancers, treatment with 904266-67-7 resulted in significant tumor growth inhibition with manageable toxicity profiles. These findings support further investigation of this compound class as potential anticancer agents.

Beyond oncology applications, emerging research suggests potential utility of 904266-67-7 in other therapeutic areas. Preliminary data indicate activity against certain inflammatory targets, opening possibilities for development in autoimmune diseases. Additionally, computational modeling studies predict favorable blood-brain barrier penetration, suggesting potential CNS applications that warrant further exploration.

The current research landscape indicates that 2-amino-N-(2,5-dimethoxyphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide represents a valuable scaffold for medicinal chemistry optimization. Ongoing studies are focusing on target identification, mechanism elucidation, and further lead optimization to advance this compound class toward clinical development. The unique structural features and promising biological activities make this an important area of investigation in contemporary drug discovery.